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Compound of Interest

Compound Name: Denbinobin

Denbinobin: A Comprehensive Technical Guide

An In-depth Analysis of the Chemical Structure,
Biological Activity, and Therapeutic Potential of a
Promising Natural Phenanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Denbinobin, a phenanthraquinone first isolated from the noble orchid Dendrobium nobile, has
emerged as a compound of significant interest in the fields of pharmacology and medicinal
chemistry.[1][2] Its unique chemical architecture and potent biological activities, including anti-
tumor, anti-inflammatory, and anti-viral effects, have prompted extensive research into its
therapeutic potential. This technical guide provides a comprehensive overview of the chemical
structure of Denbinobin, summarizes key quantitative data from biological studies, details
experimental protocols for its synthesis and analysis of its activity, and visualizes its known
mechanisms of action through signaling pathway diagrams.

Chemical Structure and Properties

Denbinobin is chemically classified as a phenanthraquinone.[2][3] Its structure is characterized
by a phenanthrene core with two ketone groups at positions 1 and 4, a hydroxyl group at
position 5, and two methoxy groups at positions 3 and 7.
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Table 1: Chemical and Physical Properties of Denbinobin

Property Value Reference

5-hydroxy-3,7-

IUPAC Name dimethoxyphenanthrene-1,4- [2]
dione
Chemical Formula C16H120s5 [2]
Molecular Weight 284.26 g/mol [2]
CAS Number 82526-36-1
Not specified in provided
Appearance
results
B Not specified in provided
Solubility

results

COC1=CC(=C2C(=C1)C=CC3
SMILES 2]
=C2C(=0)C(=CC3=0)0C)O0

INChl=1S/C16H1205/c1-20-9-
5-8-3-4-10-11(17)7-13(21-

InChl 2]
2)16(19)15(10)14(8)12(18)6-

9/h3-7,18H,1-2H3

KYOONHCJRPIMJE-
InChlKey [2]
UHFFFAOYSA-N

Biological Activity and Quantitative Data

Denbinobin exhibits a range of biological activities, with its anti-cancer properties being the
most extensively studied. It has demonstrated cytotoxicity against various cancer cell lines,
inhibition of tumor growth and angiogenesis, and suppression of cancer cell invasion and
migration. Furthermore, it has shown potential as an anti-HIV agent.

Table 2: Summary of In Vitro Cytotoxicity of Denbinobin
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Cell Line Cancer Type ICs0 (M) Reference
Human Gastric

SNU-484 7.9 [4]
Cancer

Human Prostate
PC3 7.5 [5]
Cancer

Human Hepatocellular

SK-Hep-1 ) 16.4 [4]
Carcinoma
Human Cervical
HelLa 22.3 [4]
Cancer
Glso=1.3x108M
Human Lung

A549 ) (IGF-1-induced [3]
Adenocarcinoma ) )
proliferation)

Table 3: Anti-HIV-1 Activity of Denbinobin

Assay ICs0 (pM) Reference
PMA-induced LTR
- i, 1.5 [41[6]
transcriptional activity
TCR/CD28 binding-induced
- - 2.5 [4][6]
LTR transcriptional activity
TNFa-induced LTR
<1 [4][6]

transcriptional activity

Signaling Pathways and Mechanisms of Action

Denbinobin exerts its biological effects by modulating several key signaling pathways involved
in cell growth, survival, and inflammation.

Inhibition of IGF-1R Signaling Pathway

Denbinobin has been shown to be a potent inhibitor of the Insulin-like Growth Factor-1
Receptor (IGF-1R) signaling pathway, which is crucial for tumor angiogenesis and growth.[3] It
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directly inhibits the activation of IGF-1R and its downstream effectors, including Akt, mTOR,
and ERK.
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Caption: Denbinobin inhibits the IGF-1R signaling pathway.

Modulation of the NF-kB Signaling Pathway
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Denbinobin has been reported to inhibit the NF-kB signaling pathway, which plays a critical
role in inflammation and the replication of HIV-1.[4] It prevents the phosphorylation and
subsequent degradation of IkBa, thereby blocking the nuclear translocation and DNA binding of

the p65 subunit of NF-kB.
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Caption: Denbinobin inhibits the NF-kB signaling pathway.
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Induction of Apoptosis

Denbinobin induces apoptosis in cancer cells through the intrinsic pathway.[1] It modulates the
expression of Bcl-2 family proteins, leading to a decrease in the anti-apoptotic protein Bcl-2

and an increase in the pro-apoptotic protein Bax.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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